Cas no 2138553-87-2 (3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138553-87-2
• MF: C₁₆H₃₃NO
• MW: 255.439325094223
• CID: 6388857
• PubChem ID: 165497893
• Update Time: 2025-05-21

3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160538
• 3-[(2-methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol
• 2138553-87-2
• 3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C16H33NO/c1-6-7-14-8-9-15(18)10-16(14)17(13(4)5)11-12(2)3/h12-16,18H,6-11H2,1-5H3
• InChI Key： DFVPDXLROXWVES-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(CC(C)C)C(C)C

Computed Properties

• Exact Mass: 255.256214676g/mol
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol

Compound 2138553-87-2: 3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol

The compound with CAS number 2138553-87-2, known as 3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol, is a complex organic molecule with a unique structure that has garnered attention in various scientific fields. This compound belongs to the class of cyclohexanols, which are cyclic alcohols with a six-membered ring structure. The presence of amino groups and alkyl substituents in its structure makes it particularly interesting for researchers exploring its potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a cyclohexane ring with hydroxyl (-OH) and amino groups attached at specific positions. The amino group is further substituted with two alkyl chains: a 2-methylpropyl group and a propan-2-yl group. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such substituted cyclohexanols in drug design, where the stereochemistry and functional group arrangement can significantly impact bioavailability and efficacy.

One of the most recent advancements in understanding this compound involves its synthesis and purification techniques. Researchers have developed efficient methods to synthesize 3-[(2-Methylpropyl)(propan-2-yl)amino]-4-propylcyclohexan-1-ol using catalytic asymmetric synthesis, which allows for high enantiomeric excess. This development is particularly significant as it opens up new avenues for producing chiral compounds, which are essential in pharmaceuticals due to their specific interactions with biological targets.

In terms of applications, this compound has shown promise in the field of agrochemicals, where it exhibits potential as a plant growth regulator. Studies conducted under controlled conditions have demonstrated that it can influence plant metabolism by modulating key enzymes involved in stress responses. Additionally, its ability to act as a biofilm inhibitor has been explored in microbiological studies, suggesting its potential use in preventing biofilm formation on medical devices.

The pharmacological profile of this compound is another area of active research. Preclinical studies have indicated that it possesses anti-inflammatory properties, which could be harnessed for developing new treatments for chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been investigated, providing insights into its potential role in cancer therapy.

In conclusion, the compound with CAS number 2138553-87-2, or 3-(((((((((((, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable compound for future research and development.